Cas no 19542-05-3 (1,3,4-Oxadiazole,2,5-bis(4-bromophenyl)-)

• Product Name: 1,3,4-Oxadiazole,2,5-bis(4-bromophenyl)-
• CAS No: 19542-05-3
• MF: C₁₄H₈Br₂N₂O
• MW: 380.034121513367
• MDL: MFCD00020715
• CID: 237149
• PubChem ID: 259754
• Update Time: 2025-06-28

1,3,4-Oxadiazole,2,5-bis(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole,2,5-bis(4-bromophenyl)-
• 2,5-bis(4-bromophenyl)-1,3,4-oxadiazole
• 2,5-bis-(4-bromo-phenyl)-[1,3,4]oxadiazole
• 2,5-bis(4'-bromophenyl)-1,3,4-oxadiazole
• 2,5-bis-(4-bromophenyl)-1,3,4-oxadiazole
• 2,5-bis(p-bromophenyl)-[1,3,4]-oxadiazole
• 2,5-Bis(p-bromophenyl)-1,3,4-oxadiazole
• bis-(4-bromo-phenyl)-[1,3,4]oxadiazole
• Bis-(4-brom-phenyl)-[1,3,4]oxadiazol
• NSC 90297
• F18319
• 2,5-Bis(4-bromophenyl)-1,3,4-oxadiazole #
• CS-0198151
• NSC-90297
• AKOS000747548
• SCHEMBL2245998
• bis-(4-bromo-phenyl)-[1,3,4]oxadiazole;
• BS-25453
• DTXSID90941312
• A880144
• 1,3,4-Oxadiazole, 2,5-bis(4-bromophenyl)-
• NSC90297
• MFCD00020715
• 19542-05-3
• 2,5-Di-[4-bromophenyl]-1,3,4-oxadiazole
• AB92973
• 2,5-Di-(4-bromphenyl)-1,3,4-oxadiazol
• DB-163539
• bis(4-bromophenyl)-1,3,4-oxadiazole

• MDL： MFCD00020715
• Inchi： 1S/C14H8Br2N2O/c15-11-5-1-9(2-6-11)13-17-18-14(19-13)10-3-7-12(16)8-4-10/h1-8H
• InChI Key： HGPVZVIPOXMTJD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NN=C(C2C=CC(=CC=2)Br)O1

Computed Properties

• Exact Mass: 377.90034
• Monoisotopic Mass: 377.9
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 4.5

Experimental Properties

• Density: 1.714±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 269-271 ºC (methanol water )
• Boiling Point: 455.6°Cat760mmHg
• Flash Point: 229.3°C
• Refractive Index: 1.634
• Solubility: Insuluble (7.6E-4 g/L) (25 ºC),
• PSA: 38.92
• LogP: 4.92860
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1,3,4-Oxadiazole,2,5-bis(4-bromophenyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,3,4-Oxadiazole,2,5-bis(4-bromophenyl)-

Introduction to 1,3,4-Oxadiazole,2,5-bis(4-bromophenyl) (CAS No. 19542-05-3)

The compound 1,3,4-Oxadiazole,2,5-bis(4-bromophenyl) (CAS No. 19542-05-3) is a significant molecule in the field of medicinal chemistry and materials science. This heterocyclic compound belongs to the oxadiazole family, which is renowned for its versatile biological activities and structural properties. The presence of bromine substituents at the para positions of the phenyl rings enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

Oxadiazoles are five-membered rings containing two nitrogen atoms and one oxygen atom. They exhibit a wide range of pharmacological effects, including antiviral, anti-inflammatory, and anticancer properties. The 1,3,4-Oxadiazole,2,5-bis(4-bromophenyl) structure combines the unique electronic and steric properties of oxadiazoles with the aromatic stability of biphenyl moieties. This combination has led to its exploration in various research areas.

In recent years, there has been a growing interest in oxadiazole derivatives due to their potential applications in drug discovery. The 1,3,4-Oxadiazole,2,5-bis(4-bromophenyl) compound has been extensively studied for its ability to act as a scaffold in the development of novel therapeutic agents. Its brominated phenyl groups make it an excellent candidate for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth and division. Inhibiting specific kinases has become a major strategy in cancer therapy. The 1,3,4-Oxadiazole core has been shown to interact effectively with the ATP-binding pockets of kinases, making it an ideal candidate for designing potent inhibitors.

Recent studies have highlighted the use of 1,3,4-Oxadiazole derivatives in the development of small-molecule drugs targeting various diseases. For instance, researchers have reported the synthesis and characterization of several oxadiazole-based compounds that exhibit significant inhibitory activity against tyrosine kinases. These findings have opened up new avenues for the development of next-generation anticancer agents.

The bromine atoms in 1,3,4-Oxadiazole,2,5-bis(4-bromophenyl) also make it a useful building block for creating libraries of compounds for high-throughput screening. By employing combinatorial chemistry techniques, researchers can generate a diverse set of derivatives with varying biological activities. This approach has been particularly successful in identifying lead compounds for further optimization.

Another area where this compound has shown promise is in materials science. Oxadiazole derivatives are known for their thermal stability and electron-deficient nature, which makes them suitable for use as organic semiconductors and light-emitting materials. The 1,3,4-Oxadiazole core can be incorporated into polymers and small molecules to enhance their electronic properties.

Recent advancements in photodynamic therapy (PDT) have also utilized oxadiazole derivatives as photosensitizers. These compounds can generate reactive oxygen species upon exposure to light, leading to the destruction of cancer cells. The 1,3,4-Oxadiazole scaffold has been modified to improve its photosensitizing efficiency and reduce side effects associated with traditional PDT agents.

The synthesis of 1,3,4-Oxadiazole derivatives often involves multi-step processes that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between hydrazines and nitriles or carbonyl compounds under acidic or basic conditions. The introduction of bromine substituents typically involves halogenation reactions using brominating agents such as N-bromosuccinimide (NBS).

In conclusion,1 ,3 , 4 - Oxadiazole , 2 , 5 - bis ( 4 - bromophenyl ) ( CAS No . 19542 - 05 - 3 ) is a versatile compound with significant potential in pharmaceuticals , materials science , and other fields . Its unique structural features make it an excellent scaffold for drug discovery , while its reactivity allows for further functionalization through various synthetic methods . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in scientific endeavors .